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Compound of Interest

Compound Name: Cyclopropyl methyl ketone

Cat. No.: B1669517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for nickel-

catalyzed cycloaddition reactions of cyclopropyl ketones, a powerful strategy for the synthesis

of complex carbocyclic frameworks. These reactions offer a versatile and efficient means to

construct five-membered rings, which are prevalent structural motifs in numerous natural

products and pharmaceutical agents. The protocols outlined below are based on seminal works

in the field and are intended to serve as a practical guide for researchers in organic synthesis

and drug discovery.

Nickel-Catalyzed [3+2] Cycloaddition of Cyclopropyl
Ketones with Enones
This protocol describes the nickel-catalyzed formal [3+2] cycloaddition between simple

cyclopropyl ketones and enones to generate densely functionalized cyclopentanes. The

reaction can proceed as a homodimerization of the cyclopropyl ketone or as a crossed

cycloaddition with an enone.[1] The use of an N-heterocyclic carbene (NHC) ligand is crucial

for catalytic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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